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Compound of Interest

Compound Name:
5-Ethyl-2-methylphenyl

isonicotinate

Cat. No.: B310535

Get Quote

Part 1: Executive Summary & Chemical Context
The identification of 5-Ethyl-o-cresol isonicotinate (systematically: 5-ethyl-2-methylphenyl
isonicotinate) typically arises in two high-stakes contexts: as a lipophilic prodrug candidate for

anti-tubercular therapy (derivatives of Isoniazid/Isonicotinic acid) or as a process-related

impurity during the synthesis of isonicotinyl-based pharmaceuticals where cresol-based

solvents or starting materials are employed.

This guide provides a definitive workflow for the structural elucidation, synthesis of a reference

standard, and chromatographic isolation of this specific ester. Unlike aliphatic esters, the

phenolic ester linkage presents unique stability and spectroscopic challenges that this protocol

addresses.

Chemical Profile

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b310535#bc-rfq
https://www.benchchem.com/product/b310535/docs?utm_src=pdf-body#technical-guide-identification-and-characterization-of-5-ethyl-o-cresol-isonicotinate-ester
https://www.benchchem.com/product/b310535/docs?utm_src=pdf-body#technical-guide-identification-and-characterization-of-5-ethyl-o-cresol-isonicotinate-ester
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b310535?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Description

Common Name 5-Ethyl-o-cresol isonicotinate

IUPAC Name 5-ethyl-2-methylphenyl pyridine-4-carboxylate

Molecular Formula C₁₅H₁₅NO₂

Molecular Weight 241.29 g/mol

Core Moiety A Isonicotinoyl (Pyridine-4-carbonyl)

Core Moiety B 5-Ethyl-o-cresol (5-ethyl-2-methylphenol)

Predicted LogP ~3.8 (Highly Lipophilic)

Part 2: Synthesis of Reference Standard (Structural
Proof)
To positively identify an unknown impurity or metabolite, one must synthesize the authentic

standard. Direct esterification (Fischer) is often low-yielding for phenols due to nucleophilicity

issues. The Acyl Chloride Method is the requisite protocol for high-purity reference generation.
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Figure 1: Step-wise synthesis of the reference standard via acid chloride intermediate to

ensure esterification of the sterically hindered phenol.

Experimental Protocol
Reagents:

Isonicotinic acid (1.0 eq)

Thionyl chloride (SOCl₂) (3.0 eq)

5-Ethyl-o-cresol (1.0 eq) [CAS: 1687-65-6][1]

Triethylamine (Et₃N) (2.5 eq)

Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

Activation: Suspend isonicotinic acid in anhydrous DCM. Add thionyl chloride dropwise under

nitrogen. Reflux for 2 hours until the solution becomes clear (formation of isonicotinoyl

chloride). Evaporate excess SOCl₂ and solvent in vacuo.

Coupling: Re-dissolve the acid chloride residue in fresh anhydrous DCM. Cool to 0°C.

Addition: Add a solution of 5-ethyl-o-cresol and triethylamine in DCM dropwise over 30

minutes. The base acts as a proton scavenger.

Reaction: Allow to warm to room temperature and stir for 4 hours. Monitor via TLC

(Hexane:EtOAc 7:3).

Workup: Wash organic layer with Sat. NaHCO₃ (to remove unreacted acid) followed by 0.1M

HCl (to remove unreacted pyridine/amine) and Brine.

Purification: Dry over MgSO₄. Concentrate. Recrystallize from Ethanol/Hexane or purify via

Flash Chromatography (Silica, Gradient 0-20% EtOAc in Hexane).
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Once the standard is synthesized, use this multi-modal approach to confirm identity.

Nuclear Magnetic Resonance (NMR)
The structure contains distinct diagnostic signals.

¹H NMR (400 MHz, CDCl₃) Prediction:

Pyridine Ring: Two doublets (AA'BB' system) at δ 8.85 (2H, d, J=5Hz) and δ 8.05 (2H, d,

J=5Hz).

Phenolic Ring:

The proton at position 3 (ortho to methyl, meta to ester) will appear as a doublet around

δ 7.1-7.2.

The proton at position 4 (para to ester) and position 6 (ortho to ester) will show splitting

consistent with 1,2,5-substitution. Look for a doublet of doublets.

Alkyl Side Chains:

Ethyl Group: Triplet at δ 1.25 (3H) and Quartet at δ 2.65 (2H).

Aromatic Methyl: Singlet at δ 2.20 (3H).

Mass Spectrometry (MS) Fragmentation
The ester bond is the weakest link. The fragmentation pattern is critical for identifying this

impurity in LC-MS/MS streams.
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Figure 2: Predicted ESI(+) fragmentation pathway. The 106 m/z fragment is the signature of the

isonicotinoyl moiety.

Infrared Spectroscopy (FT-IR)
Carbonyl (C=O): 1735–1750 cm⁻¹ (Characteristic of phenolic esters, shifted higher than

aliphatic esters due to conjugation).

C-O Stretch: 1200–1250 cm⁻¹.

C=N (Pyridine): ~1590 cm⁻¹.

Part 4: Chromatographic Method (HPLC)[2]
Due to the lipophilic nature of the 5-ethyl-o-cresol moiety compared to the polar isonicotinic

acid, a standard C18 Reverse Phase method is effective.

Method Parameters
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Parameter Setting

Column
C18 End-capped (e.g., Agilent Zorbax Eclipse

Plus), 150 x 4.6 mm, 3.5 µm

Mobile Phase A 0.1% Formic Acid in Water (pH ~2.7)

Mobile Phase B Acetonitrile (ACN)

Flow Rate 1.0 mL/min

Detection UV @ 260 nm (Isonicotinoyl max) and 210 nm

Temperature 30°C

Gradient Table
Time (min) % Mobile Phase B Context

0.0 5% Equilibration

2.0 5% Hold for polar acids

15.0 90% Ramp to elute lipophilic ester

20.0 90% Wash

20.1 5% Re-equilibration

Retention Logic:

Isonicotinic Acid: RT ~2-3 min (Highly polar).

5-Ethyl-o-cresol: RT ~10-12 min.

5-Ethyl-o-cresol Isonicotinate: RT ~14-16 min (Most lipophilic component).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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